Cas no 76343-94-7 (Latrunculin B)

• Product Name: Latrunculin B
• CAS No: 76343-94-7
• MF: C₂₀H₂₉NO₅S
• MW: 395.512964963913
• CID: 566970
• PubChem ID: 6436219
• Update Time: 2025-05-19

Latrunculin B Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinone,4-[(1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-,(4R)-
• 2-Thiazolidinone,4-[(1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-
• LATRUNCULIN B
• LAT-B
• LATRUNCULIN B,LATRUNCULIA MAGNIFICA
• LatrunculinBfromLutrunculiamagnifica
• NSC 339663
• AKOS032947159
• NSC-339663
• INS115644
• Q4255012
• MFCD00270879
• CS-0022006
• (+)-latrunculin B
• HMS3403K11
• 2-THIAZOLIDINONE, 4-((1R,4Z,8Z,10S,13R,15R)-15-HYDROXY-5,10-DIMETHYL-3-OXO-2,14-DIOXABICYCLO(11.3.1)HEPTADECA-4,8-DIEN-15-YL)-, (4R)-
• Latrunculin B from Latruncula magnifica
• (4R)-4-[(1R,4S,5Z,9Z,13R,15R)-15-hydroxy-4,9-dimethyl-11-oxo-12,16-dioxabicyclo[11.3.1]heptadeca-5,9-dien-15-yl]thiazolidin-2-one
• NCGC00163459-03
• 76343-94-7
• BRD-K30455030-001-03-3
• Latrunculin B from Latruncula magnifica, >=80% (HPLC), solid
• IDI1_002180
• BDBM50508923
• BSPBio_001189
• BCBcMAP01_000226
• INS-115644
• HMS1362K11
• latrunculin-B
• SMP2_000317
• 2-Thiazolidinone, 4-(15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo(11.3.1)heptadeca-4,8-dien-15-yl)-, (1R*,4Z,8Z,10S*,13R*,15R*(R*))-(+)-
• 2-THIAZOLIDINONE, 4-(15-HYDROXY-5,10-DIMETHYL-3-OXO-2,14-DIOXABICYCLO(11.3.1)HEPTADECA-4,8-DIEN-15-YL)-, (1R-(1R*,4Z,8Z,10S*,13R*,15R*(R*)))-
• UNII-LW7U308U7U
• HY-101848
• AS-83262
• BDA34394
• LW7U308U7U
• CHEBI:49703
• HMS1990K11
• (4R)-4-[(1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-1,3-thiazolidin-2-one
• SCHEMBL2531366
• LATRUNCULIN B [MI]
• (4R)-[(1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-2-thiazolidinone
• HMS1792K11
• 2-Thiazolidinone, 4-[(1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-, (4R)-
• DB08080
• NSC339663
• Lat B
• CHEMBL411879
• F82117
• MolMap_000067
• Latrunculin B fromLatruncula magnifica
• DTXSID10881387
• BRD-K61292460-001-02-3
• (4R)-4-((1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo(11.3.1)heptadeca-4,8-dien-15-yl)-1,3-thiazolidin-2-one
• (4S)-4-((1R,4Z,8Z,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo(11.3.1)heptadeca-4,8-dien-15-yl)-1,3-thiazolidin-2-one
• DTXCID201022649
• NSHPHXHGRHSMIK-JRIKCGFMSA-N
• 4-((1R,4Z,8Z,10S,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo(11.3.1)heptadeca-4,8-dien-15-yl)-1,3-thiazolidin-2-one
• 4-[(1R,4Z,8Z,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-1,3-thiazolidin-2-one
• 4-((1R,4Z,8Z,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo(11.3.1)heptadeca-4,8-dien-15-yl)-1,3-thiazolidin-2-one
• (4R)-4-((1R,4S,5Z,9Z,13R,15R)-15-hydroxy-4,9-dimethyl-11-oxo-12,16-dioxabicyclo(11.3.1)heptadeca-5,9-dien-15-yl)-1,3-thiazolidin-2-one
• 4-[(1R,4Z,8Z,10S,13R,15R)-15-Hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-1,3-thiazolidin-2-one
• (4R)-4-[(1R,4S,5Z,9Z,13R,15R)-15-hydroxy-4,9-dimethyl-11-oxo-12,16-dioxabicyclo[11.3.1]heptadeca-5,9-dien-15-yl]-1,3-thiazolidin-2-one
• DA-49463
• (4S)-4-[(1R,4Z,8Z,13R,15R)-15-hydroxy-5,10-dimethyl-3-oxo-2,14-dioxabicyclo[11.3.1]heptadeca-4,8-dien-15-yl]-1,3-thiazolidin-2-one
• Latrunculin B

• Inchi： 1S/C20H29NO5S/c1-13-5-3-4-6-14(2)9-18(22)25-16-10-15(8-7-13)26-20(24,11-16)17-12-27-19(23)21-17/h3,5,9,13,15-17,24H,4,6-8,10-12H2,1-2H3,(H,21,23)/b5-3-,14-9-/t13-,15-,16-,17+,20-/m1/s1
• InChI Key： NSHPHXHGRHSMIK-JRIKCGFMSA-N
• SMILES： S1C(N[C@@H](C1)[C@]1(C[C@H]2C[C@@H](CC[C@@H](C=CCCC(C)=CC(=O)O2)C)O1)O)=O |c:14,19|

Computed Properties

• Exact Mass: 395.17700
• Monoisotopic Mass: 395.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9

Experimental Properties

• Color/Form: Yellow solid.
• Density: 1.178±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.533
• Solubility: Insuluble (7.9E-3 g/L) (25 ºC),
• PSA: 110.16000
• LogP: 3.63220
• Specific Rotation: D24 +112° (c = 0.48 in chloroform)
• Solubility: Soluble in methanol and dmso

Latrunculin B Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on Latrunculin B

Latrunculin B: A Comprehensive Overview of Its Chemical Properties and Recent Applications

Latrunculin B, a naturally occurring compound with the chemical name CAS no. 76343-94-7, has garnered significant attention in the field of chemomedicine due to its unique pharmacological properties. This compound, derived from the marine sponge Latrunculia incrustans, belongs to the latrunculins family and is characterized by its potent microtubule-depolymerizing activity. Over the years, extensive research has been conducted to elucidate its molecular mechanisms and explore its therapeutic potential in various diseases.

The chemical structure of Latrunculin B consists of a tricyclic framework with multiple hydroxyl and methyl substituents, which contribute to its high specificity and efficacy. Its molecular formula is C₂₅H₃₂O₆, and it exhibits a molecular weight of approximately 448.53 g/mol. The compound is soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various in vitro and in vivo experimental applications.

In recent years, the pharmacological profile of Latrunculin B has been extensively studied, particularly in the context of cancer therapy. Its ability to disrupt microtubule dynamics has led to its investigation as a potential chemotherapeutic agent. Microtubules are essential components of the cell cytoskeleton, involved in cell division, intracellular transport, and signal transduction. By inhibiting microtubule polymerization, Latrunculin B induces apoptosis and inhibits tumor growth. Several preclinical studies have demonstrated its efficacy in reducing tumor volume and improving survival rates in animal models.

One of the most compelling aspects of Latrunculin B is its selectivity towards cancer cells. Unlike traditional chemotherapeutic agents that often affect both healthy and cancerous cells, Latrunculin B has shown preferential toxicity towards rapidly dividing cancer cells while sparing normal cells. This selectivity is attributed to the differences in microtubule dynamics between cancerous and normal cells. Cancer cells typically exhibit higher rates of microtubule turnover, making them more susceptible to Latrunculin B-induced microtubule depolymerization.

The mechanism of action of Latrunculin B involves its binding to tubulin, the protein subunit that forms microtubules. By binding to tubulin, it prevents the formation of stable microtubules, leading to their rapid depolymerization. This disruption not only impairs cell division but also affects other cellular processes such as intracellular transport and signal transduction. The compound's high affinity for tubulin makes it an attractive candidate for further development as an anticancer drug.

In addition to its anticancer properties, recent studies have explored the potential applications of Latrunculin B in other therapeutic areas. For instance, research has indicated that Latrunculin B may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate microtubule dynamics could help prevent neuronal damage caused by these conditions.

The synthesis and purification of Latrunculin B have also been subjects of significant interest. While natural sources provide a viable route for obtaining Latrunculin B, synthetic methods offer greater control over purity and yield. Advances in synthetic chemistry have enabled the production of Latrunculin B on a larger scale, facilitating further research and development.

The safety profile of Latrunculin B is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that while the compound is highly effective at low concentrations, it can cause adverse effects at higher doses. Common side effects include nausea, vomiting, and hematological abnormalities. However, these side effects are generally manageable with appropriate dosing strategies.

The future prospects for Latrunculin B are promising, with ongoing research aimed at optimizing its therapeutic potential and reducing its side effects. One approach involves developing derivatives of Latrunculin B with improved pharmacokinetic properties and reduced toxicity. Additionally, combination therapies involving Latrunculin B with other anticancer agents are being explored to enhance treatment efficacy.

The role of computational modeling in understanding the interactions between Latrunculin B and biological targets has also gained traction. Molecular dynamics simulations and docking studies have provided valuable insights into the binding mechanisms and structural requirements for optimal activity. These computational approaches complement experimental studies by predicting potential drug interactions and optimizing lead compounds.

The regulatory landscape for Latrunculin B is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring clinical trials to assess whether this compound meets the necessary criteria for approval as a therapeutic agent. The successful completion of Phase I/II clinical trials would be a significant milestone in bringing Latruncholin B closer to clinical use.

In conclusion, Latruncholin B represents a promising natural product with significant therapeutic potential in various diseases, particularly cancer. Its unique mechanism of action targeting microtubule dynamics makes it an attractive candidate for further development as an anticancer drug. With ongoing research aimed at optimizing its therapeutic profile and reducing side effects, Latruncohin B may soon become a valuable addition to the arsenal of chemotherapeutic agents available for treating human diseases.